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Compound of Interest

Compound Name: Orthocaine

Cat. No.: B127048

Essential safety protocols and personal protective equipment (PPE) are paramount when
working with Orthocaine, a local anesthetic agent. Adherence to these guidelines is critical for
ensuring the well-being of laboratory personnel and maintaining a safe research environment.

Orthocaine, also known as methyl 3-amino-4-hydroxybenzoate, is classified as an irritant.[1] It
can cause skin and eye irritation, and may lead to respiratory irritation.[1] Therefore,
implementing stringent safety measures is not just a recommendation but a necessity for all
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Orthocaine, a comprehensive PPE strategy is crucial to minimize exposure
and prevent accidental contact. The following table summarizes the recommended PPE,
drawing on general guidelines for handling hazardous drugs.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b127048?utm_src=pdf-interest
https://www.benchchem.com/product/b127048?utm_src=pdf-body
https://www.benchchem.com/product/b127048?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-4-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-4-hydroxybenzoate
https://www.benchchem.com/product/b127048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Two pairs of powder-free,

Provides a primary barrier
against skin contact. Double-
gloving is recommended for

handling hazardous drugs.[2]

Gloves
chemotherapy-rated gloves.[2] Powder-free gloves prevent
the aerosolization and
inhalation of drug particles.[2]
[3]
Disposable, lint-free, low- Protects the body from
permeability fabric with a solid contamination. The gown
Gown

front, long sleeves, and tight-
fitting cuffs.[2]

should be worn over laboratory

clothing.

Eye and Face Protection

Safety goggles and a face
shield.[3][4]

Protects against splashes and
aerosols, which can cause
serious eye irritation.[1]
Standard eyeglasses are not
sufficient.[3][4]

Respiratory Protection

A NIOSH-approved respirator
is recommended when
handling the powder form or
when there is a risk of

aerosolization.

Prevents inhalation of
Orthocaine dust, which may

cause respiratory irritation.[1]

Footwear

Closed-toe shoes and shoe

covers.[4]

Protects feet from spills and

contamination.

It is imperative to follow proper procedures for donning and doffing PPE to avoid cross-

contamination.[5] Always wash your hands thoroughly before putting on and after removing

gloves.[2]

Orthocaine Properties and Safety Data

Understanding the chemical and physical properties of Orthocaine is essential for safe

handling and storage.
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Property Value Source
Molecular Formula C8HIONO3 [1]
Molecular Weight 167.16 g/mol [1]
Primary Hazards Irritant [1]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

Storage

Room temperature in
continental US. Protect from
light.

[6]

Operational Plan: Handling and Disposal

Handling:

o Always handle Orthocaine in a designated area, such as a chemical fume hood or a

biological safety cabinet, to minimize inhalation exposure.

» Use disposable plastic-backed absorbent pads on work surfaces to contain any potential

spills.[7]

e Avoid creating dust when working with the powdered form.

Disposal:

» All disposable items that have come into contact with Orthocaine, including gloves, gowns,

and absorbent pads, should be considered trace waste.

» Place all contaminated waste in a clearly labeled, sealed plastic bag.[3]

o Follow your institution's and local regulations for the disposal of hazardous chemical waste.

[9]
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Emergency Protocol: Orthocaine Spill Response

In the event of a spill, a swift and organized response is critical to mitigate exposure and
prevent further contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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